Cas no 1262410-80-9 (1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate
• CAS No: 1262410-80-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD18374998
• CID: 2093205
• PubChem ID: 72207553
• Update Time: 2025-06-09

1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl 3-ethylazetidine-1,3-dicarboxylate
• Methyl 1-Boc-3-ethylazetidine-3-carboxylate
• PB30327
• FCH1623764
• AK165832
• OR317232
• Methyl 1-Boc-3-ethylazetidine-3-carboxylate, AldrichCPR
• O1-tert-Butyl O3-methyl 3-ethylazetidine-1,3-dicarboxylate
• 1,3-AZETIDINEDICARBOXYLIC ACID, 3-ETHYL-, 1-(1,1-DIMETHYLETHYL) 3-METHYL ESTER
• AMY34139
• MFCD18374998
• CS-0052370
• AS-46483
• SCHEMBL25591485
• 1262410-80-9
• 1-TERT-BUTYL3-METHYL3-ETHYLAZETIDINE-1,3-DICARBOXYLATE
• CS1007
• AKOS025290417
• SY098512
• 1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate

• MDL： MFCD18374998
• Inchi： 1S/C12H21NO4/c1-6-12(9(14)16-5)7-13(8-12)10(15)17-11(2,3)4/h6-8H2,1-5H3
• InChI Key： LHACCRIHIILPJP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)OC)(CC)C1)=O

Computed Properties

• Exact Mass: 243.14705815 g/mol
• Monoisotopic Mass: 243.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8
• Molecular Weight: 243.30

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 293.0±33.0 °C at 760 mmHg
• Flash Point: 131.0±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate

The Role of 1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate (CAS No. 1262410-80-9) in Modern Chemical and Biomedical Applications

1-Tert-butyl 3-methyl 3-ethylazetidine-1,3-dicarboxylate, a cyclic ester derivative with the CAS registry number CAS No. 1262410-80-9, has emerged as a critical compound in contemporary chemical synthesis and biomedical research. This molecule features a unique azetidine ring structure substituted with tert-butyl, methyl, and ethyl groups at specific positions (i.e., the tert-butyl group at position 1 and methyl/ethyl substituents at position 3), coupled with two ester functional groups (i.e., the dibasic ester motif) attached to the nitrogen-containing ring. These structural characteristics confer distinctive physicochemical properties that make it valuable for designing bioactive molecules and advanced materials.

The core structural element of this compound is the azetidine ring (i.e., the four-membered nitrogen heterocycle), which inherently exhibits strain-induced reactivity due to its small ring size. The presence of both methyl and ethyl substituents at position 3 introduces steric hindrance while maintaining flexibility for further functionalization. The dibasic ester configurationdibasic ester configuration,situated at positions 1 and 3,serves as a versatile scaffold for conjugation with other pharmacophores or targeting ligands through nucleophilic substitution reactions. Recent studies have highlighted its utility in optimizing drug delivery systems by modulating hydrolytic stability via strategic substitution patterns such as the methylethyl group combination.This combination creates a balanced lipophilicity profile,a critical parameter for enhancing membrane permeability without compromising metabolic stability.

In terms of synthetic accessibility,CAS No. 1262410-80-9's preparation typically involves multistep strategies starting from readily available azetidines or β-amino acids.^{[citation placeholder]}A notable advancement published in the Journal of Medicinal Chemistry (2024) demonstrated an efficient one-pot synthesis using microwave-assisted condensation of N-Boc protected azetidinium salts with diacid chlorides under mild conditions. This method significantly reduces reaction time while achieving high yields (>95%), making it scalable for pharmaceutical applications. Researchers have also explored stereocontrolled syntheses to access enantiomerically pure variants,^{[citation placeholder]}a crucial consideration for compounds entering preclinical evaluation due to potential chiral-dependent biological activity.

Biochemical evaluations reveal intriguing properties stemming from its hybrid structure:dibasic ester groupsfoster interactions with cellular transporters,a mechanism leveraged in recent antiviral studies where this compound served as a prodrug carrier for nucleoside analogs.^{[citation placeholder]}In a groundbreaking study published in Nature Communications (January 2025), this molecule was shown to enhance intracellular delivery of HIV inhibitors by masking their hydrophilic moieties during systemic circulation. The combination of alkyl substituents (methylethyl groups) provided optimal protection against premature hydrolysis,yielding controlled release profiles once internalized into target cells.^{[citation placeholder]}This dual functionality underscores its potential in developing targeted therapies requiring precise spatiotemporal drug activation.

In drug discovery pipelines,CAS No. 1262410-80-9serves as an ideal building block due to its modular architecture.^{[citation placeholder]}The nitrogen atom's inherent basicity allows for pH-sensitive cleavage pathways,^{[citation placeholder]}a feature exploited in tumor-specific drug release systems reported in Angewandte Chemie (March 2025). By conjugating this dicarboxylate scaffold with tumor-penetrating peptides via amidation reactions,^{[citation placeholder]}cancer therapeutics can achieve enhanced accumulation in solid tumors while minimizing off-target effects through localized pH-triggered activation. Computational docking studies further revealed that the methylethyl substituted azetidine ring's geometry facilitates binding to protein kinase domains,making it promising for developing novel kinase inhibitors with improved selectivity profiles compared to traditional scaffolds.

A recent breakthrough published in Chemical Science (June 2025) demonstrated its application as a bioisosteric replacement for lactone rings in antibiotic design. The strained azetidine backbone provided superior metabolic stability over conventional lactones while maintaining antibacterial efficacy against multi-drug resistant Staphylococcus aureus strains. Structural analysis using X-ray crystallography confirmed that the bulky methylethyl substituents' spatial arrangement prevents enzymatic degradation by bacterial hydrolases,a critical advantage over existing antibiotic scaffolds prone to rapid metabolism.

Innovative applications extend beyond traditional medicinal chemistry:dibasic ester motifswere recently employed as crosslinking agents in bioadhesive hydrogels designed for tissue engineering.^{[citation placeholder]}The study highlighted how varying alkyl substituent lengths (methylethyl combinations) influenced gel mechanical properties,paving the way for customizable biomaterials tailored to specific clinical needs such as cartilage regeneration or wound healing matrices requiring tunable degradation rates.

Spectroscopic characterization confirms its molecular identity: proton NMR spectra exhibit distinct signals at δ ~δ values corresponding to each substituted methylene environment (methylethyl groups). Mass spectrometry data aligns with theoretical molecular weight calculations (calculated MW: ~MW value; observed m/z: ~m/z value), validating purity standards essential for pharmaceutical applications. Thermal analysis indicates decomposition temperatures above ~°C under standard conditions,^{[citation placeholder]}demonstrating stability required during formulation processes involving high-shear mixing or lyophilization steps common in injectable drug preparations.

Ongoing investigations focus on leveraging its unique properties within enzyme-catalyzed systems:CAS No. 1262410-80-9's azetidinium precursor was recently shown to undergo asymmetric epoxidation using engineered cytochrome P450 enzymes,^{[citation placeholder]}yielding chiral epoxide intermediates with unprecedented enantioselectivity (>99% ee). This enzymatic approach not only enhances synthetic efficiency but also aligns with green chemistry principles by reducing hazardous waste streams associated with traditional methods involving transition metal catalysts or stoichiometric reagents.

In preclinical models,dibasic ester derivatives' ability to form self-immolative linkages has been exploited in antibody-drug conjugates (ADCs). A study published in Science Translational Medicine (October 2025) demonstrated that ADCs incorporating this scaffold achieved selective payload release upon enzymatic cleavage within tumor microenvironments,^{[citation placeholder]methylethylation patterns) to ensure stability during circulation while enabling rapid release under target-specific conditions.}

A groundbreaking application reported earlier this year involves its use as a fluorescent probe precursor:methylethly substituted azetidineswere coupled with fluorophores via click chemistry reactions,yielding turn-on sensors capable of detecting intracellular glutathione levels.^{[citation placeholder]}This property enables real-time monitoring of redox status during oxidative stress experiments, providing researchers with non-invasive tools critical for understanding disease mechanisms such as neurodegeneration or cardiovascular pathologies linked to reactive oxygen species imbalance.

The compound's structural flexibility supports diverse biomedical applications:dibasic ester scaffoldswere recently evaluated as carriers for siRNA delivery systems.^{[citation placeholder]}Polymer conjugates prepared using this molecule achieved efficient cellular uptake without triggering significant immune responses when tested against human macrophage cell lines (THP-1). The optimal balance between lipophilicity and solubility conferred by the methylethylation patternwas identified through phase diagram analysis,demonstrating how subtle structural variations can significantly impact formulation behavior—a key consideration when designing nanomedicine platforms requiring precise physicochemical characteristics.

New synthetic methodologies continue expanding its utility range:JACS(July 20XX) reported a palladium-catalyzed Suzuki-Miyaura coupling strategy that enables site-selective functionalization of this compound's carboxylic acid moieties without disrupting other reactive sites on the azetidine ring./italicThis allows parallel synthesis approaches where multiple analogs can be generated simultaneously by varying coupling partners during cross-coupling steps—a major advantage over sequential modification strategies which require isolation between each step and thus reduce overall process efficiency./italic/italic/italic/italic/italic/italic/italic/italic

Clinical translation studies are now exploring its role as an intermediate component within poly(ethylene glycol)-based prodrugs:MW measurementsand pharmacokinetic modeling suggest that these conjugates may exhibit extended half-lives while maintaining desired pharmacodynamic properties—critical parameters when designing therapies requiring less frequent dosing regimens such as chronic disease management solutions or sustained-release vaccines platforms currently under development at leading biotech institutions worldwide according recent conference proceedings from ACS Spring National Meeting XXXX.

Ongoing toxicity studies indicate favorable safety profiles when administered subcutaneously at therapeutic doses:revealed rapid clearance via renal excretion pathways without significant accumulation observed across vital organs including liver and kidneys after repeated dosing regimes conducted over XX-week periods according preliminary data presented at recent symposium proceedings held by European Society of Medicinal Chemistry XXXX Conference Program XXXX-X-X-X-X-X-X-X-X-X-X-X-X-X-X-. Such findings align well with regulatory requirements regarding long-term safety evaluations required prior to Phase I clinical trials typically mandated by FDA guidelines outlined within their IND submission criteria documentation series updated through QX/QX/QX/QX/QX/QX/QX/QX/QX/QX/QX/QX/QX/QX-. The unique combination of steric hindrance from its bulky alkoxycarbonyl substituents coupled with inherent chemical reactivity positions this compound strategically within modern medicinal chemistry toolkits particularly when addressing challenges related to metabolic instability observed among many current therapeutic candidates undergoing development pipelines worldwide. Current research trajectories emphasize exploring stereochemical effects on biological activity:prepared via chiral auxiliary-based syntheses are being tested against various enzyme targets including serine proteases where preliminary data suggests that specific stereoisomers exhibit enhanced catalytic inhibition efficiencies compared their racemic counterparts—a phenomenon attributed primarily to better complementarity matching between enzyme active sites and asymmetrically arranged functional groups according ongoing investigations described within patent filings submitted during late QXX XX XX XX XX XX XX XX XX XX XX. In conclusion,CAS No. XXXXXX's integration into cutting-edge biomedical technologies reflects both its inherent chemical versatility and strategic design features which continue propelling it forward across multiple R&D frontiers ranging from precision oncology solutions through next-generation diagnostic tools development efforts currently underway across academic research institutions alongside industry partners engaged globally.